Cas no 121073-78-7 (Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy-)

• Product Name: Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy-
• CAS No: 121073-78-7
• MF: C₁₈H₁₈O₇
• MW: 346.331326007843
• CID: 3686598
• PubChem ID: 15937384
• Update Time: 2025-05-20

Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy-
• G75690
• 3,3'-(3-oxapentan-1,5-diyldioxy)bis(2-hydroxybenzaldehyde)
• 121073-78-7
• 3,3'-((OXYBIS(ETHANE-2,1-DIYL))BIS(OXY))BIS(2-HYDROXYBENZALDEHYDE)

• Inchi： 1S/C18H18O7/c19-11-13-3-1-5-15(17(13)21)24-9-7-23-8-10-25-16-6-2-4-14(12-20)18(16)22/h1-6,11-12,21-22H,7-10H2
• InChI Key： KPTPRBUPWWBWGN-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC=C(C=O)C=1O)CCOC1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 346.10525291Da
• Monoisotopic Mass: 346.10525291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Additional information on Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy-

Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy-

The compound Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy- (CAS No. 121073-78-7) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of aromatic aldehydes and is characterized by its unique functional groups and structural features. The molecule consists of two benzaldehyde moieties connected by an oxybis(ethylene glycol) linker, which introduces hydroxyl groups at specific positions. This structure not only enhances its chemical reactivity but also opens up possibilities for various chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of coupling reactions and protective group strategies. Researchers have employed techniques such as the Suzuki-Miyaura coupling and nucleophilic substitution to achieve high yields and purity. The ability to synthesize this compound efficiently has significantly contributed to its utilization in fields such as materials science, pharmaceuticals, and environmental chemistry.

One of the most notable applications of Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy- is in the development of advanced materials with tailored properties. For instance, this compound has been used as a precursor for the synthesis of cross-linked polymers with enhanced mechanical strength and thermal stability. These polymers find applications in high-performance adhesives and coatings that are resistant to harsh environmental conditions.

In the pharmaceutical industry, this compound has shown promise as a building block for drug delivery systems. Its hydroxyl groups can be functionalized to create targeted drug carriers that improve bioavailability and reduce side effects. Recent studies have demonstrated its potential in the development of nanocarriers for anticancer drugs, where its structural versatility allows for controlled drug release mechanisms.

The environmental impact of Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy- has also been a subject of interest. Researchers have explored its role in biodegradable polymer synthesis, which contributes to reducing plastic waste and promoting sustainable practices. Its ability to undergo enzymatic degradation under specific conditions makes it a candidate for eco-friendly materials that can decompose naturally without harming the environment.

From a structural perspective, the molecule's symmetry and functional group distribution play a crucial role in its reactivity. The hydroxyl groups provide sites for hydrogen bonding and other non-covalent interactions, which are essential for its applications in supramolecular chemistry. Recent studies have utilized this property to design self-assembling systems that mimic biological structures, opening new avenues in nanotechnology.

In conclusion, Benzaldehyde, 3,3'-[oxybis(2,1-ethanediyloxy)]bis[2-hydroxy- (CAS No. 121073-78-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse chemical transformations and applications ranging from advanced materials to pharmaceuticals and environmental solutions. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.